molecular formula C18H34N2O3 B8575226 7-[Cyano(4-hydroxynonyl)amino]-2-methylheptanoic acid CAS No. 56380-29-1

7-[Cyano(4-hydroxynonyl)amino]-2-methylheptanoic acid

Cat. No.: B8575226
CAS No.: 56380-29-1
M. Wt: 326.5 g/mol
InChI Key: SGEDXJQZKXCFPK-UHFFFAOYSA-N
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Description

7-[Cyano(4-hydroxynonyl)amino]-2-methylheptanoic acid is a useful research compound. Its molecular formula is C18H34N2O3 and its molecular weight is 326.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

56380-29-1

Molecular Formula

C18H34N2O3

Molecular Weight

326.5 g/mol

IUPAC Name

7-[cyano(4-hydroxynonyl)amino]-2-methylheptanoic acid

InChI

InChI=1S/C18H34N2O3/c1-3-4-6-11-17(21)12-9-14-20(15-19)13-8-5-7-10-16(2)18(22)23/h16-17,21H,3-14H2,1-2H3,(H,22,23)

InChI Key

SGEDXJQZKXCFPK-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(CCCN(CCCCCC(C)C(=O)O)C#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 7-[N-(4-acetoxynonyl)cyanamido] -2-methylheptanoate (7.6 g., 0.02 mole) in ethanol (50 ml.) is added a solution of sodium hydroxide (1.6 g., 0.04 mole) in water (15 ml.) and the reaction is stirred at ambient temperature for 20 hours. Then most of the ethanol is removed in vacuo and the residue taken up in water (150 ml.). The solution is extracted once with ether then acidified with hydrochloric acid (dil.). The oil that separates is extracted into ether, the ether is washed with brine, dried over sodium sulfate, then removed under vacuum to give 7-[N-(4-hydroxynonyl)cyanamido]-2-methylheptanoic acid as a yellow oil.
Name
ethyl 7-[N-(4-acetoxynonyl)cyanamido] -2-methylheptanoate
Quantity
7.6 g
Type
reactant
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One

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